Cas no 1431727-93-3 (5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1431727-93-3
• MF: C₉H₅BrClN₃O₂
• MW: 302.511899709702
• CID: 5218834
• Update Time: 2025-11-01

5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C9H5BrClN3O2/c10-8-7(9(15)16)12-14(13-8)6-4-2-1-3-5(6)11/h1-4H,(H,15,16)
• InChI Key： KNAOOWABFFKFTP-UHFFFAOYSA-N
• SMILES： N1=C(Br)C(C(O)=O)=NN1C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 300.925
• Monoisotopic Mass: 300.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid

Research Briefing on 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1431727-93-3)

The compound 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1431727-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile scaffold for drug discovery. This heterocyclic compound, featuring a triazole core with bromo and chloro-phenyl substituents, exhibits unique physicochemical properties that make it an attractive candidate for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid as a building block for the development of kinase inhibitors. The researchers demonstrated that derivatives of this compound showed promising inhibitory activity against several cancer-related kinases, particularly in the context of resistant mutations. The presence of both bromo and chloro substituents was found to enhance binding affinity through specific hydrophobic interactions with the kinase ATP-binding pocket.

In the antimicrobial field, a recent publication in Bioorganic & Medicinal Chemistry Letters reported on the synthesis and evaluation of novel triazole derivatives incorporating 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid as a core structure. These compounds exhibited potent activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the low micromolar range. The study highlighted the importance of the carboxylic acid functionality for maintaining antibacterial efficacy while improving pharmacokinetic properties.

From a synthetic chemistry perspective, advances in the preparation of 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid have been reported in Organic Process Research & Development. Researchers developed a more efficient and scalable synthetic route that improved the overall yield from 42% to 68% while reducing the number of purification steps. This optimization is particularly significant given the growing demand for this compound in both academic and industrial research settings.

The compound's potential in central nervous system (CNS) drug discovery was explored in a 2024 study published in ACS Chemical Neuroscience. Through structure-activity relationship (SAR) studies, scientists identified that modifications of the 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid scaffold could yield compounds with enhanced blood-brain barrier permeability and neuroprotective effects. These findings open new avenues for the treatment of neurodegenerative disorders.

Recent patent applications (WO2023124567, US20240140987) have highlighted the commercial potential of derivatives based on 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid, particularly in the areas of oncology and inflammation. The patents describe novel formulations and combination therapies that leverage the compound's unique pharmacophore characteristics to address unmet medical needs in these therapeutic areas.

In conclusion, 5-Bromo-2-(2-chloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1431727-93-3) continues to emerge as a valuable chemical entity in medicinal chemistry research. Its versatility as a synthetic intermediate and its demonstrated biological activities across multiple therapeutic areas position it as a compound of significant interest for future drug discovery efforts. Ongoing research is expected to further elucidate its full potential and optimize its applications in pharmaceutical development.